Cas no 1805485-65-7 (2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride)

2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride structure
1805485-65-7 structure
Product Name:2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride
CAS No:1805485-65-7
MF:C8H3BrClNO3S
MW:308.53631901741
CID:4973610
Update Time:2023-08-24

2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride
    • Inchi: 1S/C8H3BrClNO3S/c9-8-6(4-12)1-5(3-11)2-7(8)15(10,13)14/h1-2,4H
    • InChI Key: XMHLCFYLVACNRE-UHFFFAOYSA-N
    • SMILES: BrC1C(C=O)=CC(C#N)=CC=1S(=O)(=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 396
  • XLogP3: 1.8
  • Topological Polar Surface Area: 83.4

2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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